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Compound of Interest

Compound Name: Dicyclohexyl disulfide

Cat. No.: B1582164

For immediate release

This document provides essential safety and logistical information for the proper disposal of
dicyclohexyl disulfide, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals who handle this compound.

Dicyclohexyl disulfide is a combustible liquid with a strong, unpleasant odor.[1] It is classified
as an irritant, causing skin, eye, and respiratory irritation.[2][3] Due to its hazardous properties
and potential for environmental harm, proper disposal is critical.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.[1]
e Hand Protection: Impermeable gloves (e.g., nitrile rubber).[2][4]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[1][4] If
ventilation is insufficient, an OSHA/MSHA approved dust and vapor respirator is required.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1582164?utm_src=pdf-interest
https://www.benchchem.com/product/b1582164?utm_src=pdf-body
https://www.benchchem.com/product/b1582164?utm_src=pdf-body
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n4ikgv.PDF
https://www.xixisys.com/substances/2550-40-5
http://www.perflavory.com/docs/doc1010211.html
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n4ikgv.PDF
https://www.xixisys.com/substances/2550-40-5
https://www.chemicalbull.com/products/dicyclohexyl-disulfide
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n4ikgv.PDF
https://www.chemicalbull.com/products/dicyclohexyl-disulfide
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n4ikgv.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Skin and Body Protection: Lab coat or other protective clothing to prevent skin contact.[1][4]

Spill and Leak Procedures

In the event of a spill, immediately evacuate unnecessary personnel from the area. Remove all
sources of ignition.[1][2] Ventilate the area and contain the spill using an inert absorbent
material. Do not let the chemical enter drains.[2][5]

Disposal Plan: Step-by-Step Procedures

Disposal of dicyclohexyl disulfide must be conducted by qualified personnel knowledgeable
in all applicable regulations.[1] Always comply with federal, state, and local environmental
regulations.[1][4]

o Consult Regulations: Prior to disposal, consult with your institution's Environmental Health
and Safety (EHS) department and review local, state, and federal regulations.[1][6]

e Waste Collection:

o Collect waste dicyclohexyl disulfide in a designated, properly labeled, and sealed
container.

o Do not mix with incompatible materials, such as strong oxidizing agents.[1]
o Recommended Disposal Method: Incineration

o The preferred method of disposal is to dissolve or mix the material with a combustible
solvent.[1]

o This mixture should then be burned in a chemical incinerator equipped with an afterburner
and scrubber system to neutralize harmful emissions.[1]

o Alternative Disposal Method: Licensed Waste Disposal Service

o Alternatively, entrust the disposal to a licensed professional waste disposal company.[5]
They are equipped to handle and dispose of hazardous chemical waste in accordance
with regulations.
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e Land Disposal:
o Land treatment or burial (sanitary landfill) practices are subject to significant revision.[6]

o Before considering land disposal, it is mandatory to consult with environmental regulatory
agencies for guidance on acceptable practices.[6]

Quantitative Data and Hazard Information

The following table summarizes key quantitative and hazard information for dicyclohexyl
disulfide.

Property Value

Skin Irritation (Category 2), Eye lrritation
GHS Hazard Class (Category 2), Specific Target Organ Toxicity -
Single Exposure (Category 3)[2]

o Class 9: Miscellaneous hazardous materials,
DOT Classification

UN3334[1]
Flash Point 113 °C (235.4 °F) - closed cup
Density 1.046 g/mL at 25 °C
Boiling Point 162-163 °C at 6 mmHg

) Very high potential for bioconcentration in
Environmental Hazard ) )
aquatic organisms[6][7]

Water Solubility Insoluble

Experimental Protocols

There are no specific experimental protocols for the disposal of dicyclohexyl disulfide beyond
the procedural steps outlined above. The primary "protocol" is to follow established hazardous
waste management procedures, which prioritize incineration for this type of compound.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of dicyclohexyl
disulfide.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of dicyclohexyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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